4-Amidino-2-nitrophenol

• Molecular Formula: C7H7N3O3
• Molecular Weight: 181.15 g/mol
• IUPAC Name: 4-hydroxy-3-nitrobenzenecarboximidamide
• InChI: InChI=1S/C7H7N3O3/c8-7(9)4-1-2-6(11)5(3-4)10(12)13/h1-3,11H,(H3,8,9)
• InChI Key: BNDMHAXTNRDKHP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(=N)N)[N+](=O)[O-])O

Description

4-Amidino-2-nitrophenol is a useful research compound. Its molecular formula is C7H7N3O3 and its molecular weight is 181.15 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Amidino-2-nitrophenol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Amidino-2-nitrophenol including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To 20 ml of concentrated sulfuric acid, was added 7.6 g of 4-amidinophenol hydrochloride. When the evolution of hydrogen chloride gas had ceased, the solution was cooled in an ice-salt bath and 3.0 ml of nitric acid was slowly added to the solution while being stirred. The mixture was then stirred at room temperature for 20 to 30 minutes. The reaction mixture, orange in color, was diluted by pouring into a large volume of ice water. The diluted solution was added in small portions to a saturated aqueous sodium hydrogencarbonate solution to precipitate orange needle crystals. The crystals were collected by filtration and dried to obtain 7.6 g of 4-amidino-2-nitrophenol.